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Compound of Interest

Compound Name: Methyl 2-fluoro-4-nitrobenzoate

Cat. No.: B1587532

L  Get Quote

Section 1: Compound Profile & Hazard Overview

Methyl 2-fluoro-4-nitrobenzoate is a valuable intermediate in organic synthesis, frequently

employed in the development of pharmaceuticals and other complex molecules. Its dual

reactivity, stemming from the nitro and fluoro substituents on the benzene ring, makes it a

versatile building block. However, these same features necessitate a rigorous approach to its

handling and safety.

This document provides a comprehensive guide for the safe use of Methyl 2-fluoro-4-

nitrobenzoate in a laboratory setting. Adherence to these protocols is critical for minimizing

risk and ensuring the well-being of all personnel.

1.1: Chemical Identifiers

Property

Value

Chemical Name

Methyl 2-fluoro-4-nitrobenzoate

CAS Number 392-09-6[1]
Molecular Formula CsHsFNOa
Molecular Weight 199.14 g/mol
Appearance Solid
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1.2: GHS Hazard Identification & Risk Assessment

Methyl 2-fluoro-4-nitrobenzoate is classified as a hazardous substance under the Globally
Harmonized System (GHS). A thorough personal and experimental risk assessment must be
conducted before any work begins. The primary hazards are summarized below.

Hazard Class &

GHS Pictogram Signal Word Hazard Statement

Category

Skin Irritation, ] H315: Causes skin
Warning o

Category 2 irritation.[1]

Serious Eye Irritation, ) H319: Causes serious
Warning o

Category 2 eye irritation.[1]

Acute Toxicity, Oral, ] H302: Harmful if
Warning

Category 4 swallowed.

STOT Single ] H335: May cause
Warning ) o

Exposure, Category 3 respiratory irritation.[1]

STOT: Specific Target Organ Toxicity

The causality behind these classifications is rooted in the compound's chemical structure. The
nitro group and halogenated aromatic ring can react with biological macromolecules, leading to
irritation and toxic effects upon exposure.

Section 2: Pre-Operational Safety Protocol

Before handling the reagent, the following steps are mandatory. This proactive approach is the
foundation of a safe experimental workflow.

» Review the SDS: Read and fully understand the Safety Data Sheet (SDS) for Methyl 2-
fluoro-4-nitrobenzoate.[1][2] The SDS from the specific manufacturer of the bottle in use
should be consulted.

o Workspace Preparation:

o Confirm that a certified chemical fume hood is available and operational.
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o Ensure an ABC-type fire extinguisher is accessible.
o Locate the nearest safety shower and eyewash station.

o Verify that a chemical spill kit is stocked and available.

e Personal Risk Assessment: Consider the scale of the reaction and any additional reagents
being used. Plan all procedural steps to minimize the generation of dusts or aerosols.

Logical Workflow: Pre-Experiment Safety Checks

This diagram outlines the mandatory safety verification steps that must be completed before
proceeding with any experiment involving Methyl 2-fluoro-4-nitrobenzoate.

Start: Plan Expetiment 1 Locate & Review 2 Assemble Required PPE 3 Verify Fume Hood 4 Locate Eyewash, 5 Proceed to
. P! Manufacturer's SDS (Gloves, Goggles, Lab Coat) Certification & Airflow Shower, & Spill Kit Experiment

Click to download full resolution via product page

Caption: Pre-operational safety checklist workflow.

Section 3: Engineering Controls & Personal
Protective Equipment (PPE)

Exposure can only be reliably prevented through a combination of engineering controls and
appropriate PPE.

» Engineering Controls: All manipulations of Methyl 2-fluoro-4-nitrobenzoate, including
weighing, transfers, and additions to reaction vessels, must be performed inside a certified
chemical fume hood.[1] This is the primary method for preventing respiratory exposure.

o Personal Protective Equipment (PPE):

o Eye and Face Protection: Chemical safety goggles conforming to EN 166 (EU) or NIOSH
(US) standards are mandatory.[1] A face shield should be worn in addition to goggles
when there is a risk of splashing.
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o Skin Protection: A flame-resistant lab coat and full-length pants are required. Wear
chemically resistant gloves (Nitrile rubber is a common and effective choice, but always
check the manufacturer's glove compatibility chart). Gloves must be inspected for tears or
holes before each use. Contaminated gloves must be removed using the proper technique
to avoid skin contact and disposed of as hazardous waste.

o Respiratory Protection: For most lab-scale operations within a functional fume hood, a
respirator is not required. However, if engineering controls fail or during a large-scale
cleanup, a NIOSH/MSHA-approved respirator with cartridges for organic vapors and
particulates is necessary.[2]

Section 4: Standard Operating Protocol for Handling

This protocol details the step-by-step process for safely handling solid Methyl 2-fluoro-4-
nitrobenzoate in a typical laboratory setting.

4.1: Weighing and Transferring the Solid

Preparation: Don all required PPE. Place a weigh boat or appropriate glassware on an
analytical balance inside the chemical fume hood. Tare the balance.

e Dispensing: Using a clean spatula, carefully dispense the desired amount of solid from the
reagent bottle into the weigh boat. Avoid generating dust by moving slowly and deliberately.
Do not tap the spatula on the neck of the bottle.

o Closure: Securely cap the reagent bottle immediately after dispensing.

o Transfer: Carefully transfer the weighed solid into the reaction vessel. If dissolving in a
solvent, add the solvent to the vessel inside the fume hood.

o Decontamination: Wipe down the spatula, balance, and any affected surfaces within the
fume hood with a suitable solvent (e.g., acetone or ethanol) on a disposable towel. Dispose
of the towel in the solid hazardous waste container.

Workflow for Safe Handling of Solid Reagent
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This flowchart illustrates the standard procedure for weighing and transferring the solid
compound from storage to the reaction vessel, emphasizing containment and safety.

Retrieve Bottle
from Storage

Place All Equipment
in Fume Hood

:

Weigh Solid into
Secondary Container

Securely Cap
Reagent Bottle

Transfer Solid
to Reaction Vessel

Add Solvent
(if applicable)

Clean & Decontaminate
Spatula and Surfaces

:

Dispose of Contaminated
Materials in Waste

Return Bottle
to Storage
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Caption: Standard operating procedure for handling solid reagent.
Section 5: Emergency Response & First Aid
Immediate and correct action is vital in the event of an accidental exposure or spill.
5.1: Exposure Procedures

¢ Inhalation: Immediately move the affected person to fresh air.[1] If breathing is difficult or
stops, provide artificial respiration. Seek immediate medical attention.[1]

o Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected skin area
with copious amounts of soap and water for at least 15 minutes.[2] Seek medical attention if
irritation develops or persists.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1] Remove contact lenses if present and
easy to do so.[1] Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse the mouth with water and seek immediate medical attention.

5.2: Spill Response
o Evacuate: Alert personnel in the immediate area and evacuate if necessary.
e Ventilate: Ensure the area is well-ventilated, but do not place yourself at risk.

o Contain: For a small spill, prevent it from spreading by using a non-combustible absorbent
material (e.g., vermiculite, sand).

o Cleanup: Wearing appropriate PPE, carefully sweep or scoop up the absorbed material and
place it into a suitable, labeled container for hazardous waste disposal.

o Decontaminate: Clean the spill area thoroughly with soap and water.
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Section 6: Storage & Waste Disposal

o Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[1] Keep
away from incompatible materials such as strong oxidizing agents. The storage area should
be secured and accessible only to authorized personnel.[1]

» Waste Disposal: Dispose of unused reagent and contaminated materials (e.g., gloves, weigh
boats, paper towels) in a designated hazardous waste container.[1] All waste disposal must
be conducted in accordance with local, state, and federal regulations. Do not allow the
product to enter drains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. echemi.com [echemi.com]
o 2. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Application Notes & Protocols: Safe Handling of Methyl
2-fluoro-4-nitrobenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587532#safety-precautions-and-handling-
guidelines-for-methyl-2-fluoro-4-nitrobenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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